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Compound of Interest

Compound Name: MS432

Cat. No.: B1193141 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the proper disposal

procedures for MS432, a specific PRMT5 PROTAC degrader. While a specific Safety Data

Sheet (SDS) for a compound labeled solely as "MS432" is not readily available in public

databases, the information below pertains to MS4322, a compound with the CAS number

2375432-47-4. It is crucial to always refer to the specific SDS provided by the supplier for the

exact compound in use.

Chemical and Physical Properties of MS4322
Understanding the properties of a compound is the first step toward safe handling and

disposal. The following table summarizes the available quantitative data for MS4322.
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Property Value Source

Molecular Weight 1101.32 g/mol [1]

Formula C55H76N10O12S [1]

CAS Number 2375432-47-4 [1]

Form Solid [1]

Solubility (25°C) DMSO 90 mg/mL [1]

Storage

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C

for 6 months; -20°C for 1

month.

[1]

General Disposal Procedures for Research-Grade
Chemical Compounds
In the absence of a specific SDS for "MS432," general best practices for the disposal of similar

research-grade, solid organic compounds should be followed. These procedures are guided by

regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States,

which establishes a "cradle-to-grave" management system for hazardous waste.[2]

Step 1: Waste Identification and Classification

The first and most critical step is to determine if the waste is hazardous. This is typically done

by consulting the compound's SDS. Since MS432 is a biologically active molecule, it should be

handled as a potentially hazardous substance. Waste is generally classified as hazardous if it

exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.

Step 2: Segregation of Waste

Proper segregation of chemical waste is essential to prevent dangerous reactions and to

ensure proper disposal.

Solid Waste: Unused or contaminated MS432 powder, as well as contaminated personal

protective equipment (PPE) such as gloves and lab coats, should be collected in a

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.abmole.com/products/ms4322.html
https://www.abmole.com/products/ms4322.html
https://www.abmole.com/products/ms4322.html
https://www.abmole.com/products/ms4322.html
https://www.abmole.com/products/ms4322.html
https://www.abmole.com/products/ms4322.html
https://www.benchchem.com/product/b1193141?utm_src=pdf-body
https://forensicresources.org/wp-content/uploads/2019/07/Guidelines-for-Hazardous-Waste-Management-Form-04-03-2018.pdf
https://www.benchchem.com/product/b1193141?utm_src=pdf-body
https://www.benchchem.com/product/b1193141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


designated, properly labeled hazardous waste container. The container should be made of a

material compatible with the chemical.

Liquid Waste: Solutions containing MS432 should be collected in a separate, labeled

hazardous waste container. Do not mix different chemical wastes unless explicitly permitted

by your institution's safety protocols.

Sharps Waste: Any sharps, such as needles or razor blades, that have come into contact

with MS432 must be disposed of in a designated sharps container.[3]

Step 3: Labeling and Storage

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name (e.g., MS432), and the specific hazards (e.g., "Toxic"). Store waste containers

in a designated, secure area away from general laboratory traffic and incompatible materials.

Step 4: Disposal Request and Pickup

Follow your institution's specific procedures for requesting a hazardous waste pickup. Typically,

this involves contacting the Environmental Health & Safety (EHS) office. Do not dispose of

chemical waste down the drain or in the regular trash unless explicitly authorized by EHS for a

specific, non-hazardous substance.

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the general decision-making process for the proper disposal of

a laboratory chemical.
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Start: Chemical Waste Generated

Consult Safety Data Sheet (SDS)

Classify Waste (Hazardous/Non-Hazardous)

Hazardous Waste

Hazardous

Non-Hazardous Waste

Non-Hazardous

Segregate by Waste Type
(Solid, Liquid, Sharps)

Follow Institutional Guidelines
(e.g., Drain Disposal, Regular Trash)

Label Container Correctly

Store in Designated Area

Request EHS Pickup

End: Proper Disposal
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Decision workflow for laboratory chemical disposal.
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Disclaimer: This information is intended as a general guide. Always prioritize the specific

instructions provided in the Safety Data Sheet (SDS) for the compound you are using and

adhere to the waste disposal protocols established by your institution and local regulatory

agencies. If you are unsure about a disposal procedure, contact your Environmental Health &

Safety (EHS) department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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